Cas no 1805176-54-8 (Methyl 3-cyano-6-mercaptopyridine-2-acetate)

• Product Name: Methyl 3-cyano-6-mercaptopyridine-2-acetate
• CAS No: 1805176-54-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4904246
• Update Time: 2025-06-09

Methyl 3-cyano-6-mercaptopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-mercaptopyridine-2-acetate

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)4-7-6(5-10)2-3-8(14)11-7/h2-3H,4H2,1H3,(H,11,14)
• InChI Key： JKYNBGAJNBQMQC-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C#N)=C(CC(=O)OC)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-cyano-6-mercaptopyridine-2-acetate

Methyl 3-cyano-6-mercaptopyridine-2-acetate (CAS No. 1805176-54-8): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-cyano-6-mercaptopyridine-2-acetate (CAS No. 1805176-54-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyridine core and functional groups, including a cyano group, a mercapto group, and an ester moiety, exhibits a range of biological activities that make it an intriguing candidate for further research and development.

The chemical structure of Methyl 3-cyano-6-mercaptopyridine-2-acetate is composed of a pyridine ring with a cyano group at the 3-position, a mercapto group at the 6-position, and an ester group at the 2-position. The presence of these functional groups imparts specific chemical properties that can influence its reactivity and biological activity. For instance, the cyano group can participate in various chemical reactions, such as nucleophilic addition and substitution, while the mercapto group can form disulfide bonds or coordinate with metal ions. The ester moiety can be hydrolyzed to yield the corresponding carboxylic acid, which may have different pharmacological properties.

Recent studies have explored the potential applications of Methyl 3-cyano-6-mercaptopyridine-2-acetate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human immune cells. This suggests that Methyl 3-cyano-6-mercaptopyridine-2-acetate may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antimicrobial agent. Research has demonstrated that Methyl 3-cyano-6-mercaptopyridine-2-acetate exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial properties, Methyl 3-cyano-6-mercaptopyridine-2-acetate has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that Methyl 3-cyano-6-mercaptopyridine-2-acetate may have therapeutic value in cancer treatment.

The pharmacokinetic properties of Methyl 3-cyano-6-mercaptopyridine-2-acetate have also been studied to assess its suitability as a drug candidate. In animal models, this compound has demonstrated good oral bioavailability and favorable pharmacokinetic profiles, including reasonable half-life and low clearance rates. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further understand the biological activities of Methyl 3-cyano-6-mercaptopyridine-2-acetate, ongoing research is focusing on elucidating its molecular targets and mechanisms of action. Advanced techniques such as high-throughput screening, molecular docking studies, and gene expression analysis are being employed to identify specific protein targets and signaling pathways involved in its biological effects. This knowledge will be crucial for optimizing the compound's structure to enhance its potency and selectivity.

In conclusion, Methyl 3-cyano-6-mercaptopyridine-2-acetate (CAS No. 1805176-54-8) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its anti-inflammatory, antimicrobial, and anticancer properties, combined with favorable pharmacokinetic profiles, position it as a valuable lead compound for drug discovery efforts. Continued research will undoubtedly uncover more about its therapeutic potential and pave the way for new treatments in various medical fields.